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Compound of Interest

Compound Name: Benzene-13C6

CAS No.: 32488-44-1

Cat. No.: B032424 Get Quote

Executive Summary & Operational Philosophy
Benzene-13C6 (CAS No. 32488-44-1) is a high-value, stable isotope-labeled aromatic

hydrocarbon primarily used as an internal standard in NMR spectroscopy and metabolic

tracking studies. While its chemical toxicity profile mirrors that of natural benzene (a Group 1

Carcinogen), its handling requires a dual-focus approach: Personnel Safety and Reagent

Integrity.

The Core Directive: Treat Benzene-13C6 as a "Zero-Loss, Zero-Exposure" agent. Unlike bulk

benzene, where minor evaporation is an annoyance, the loss of Benzene-13C6 represents

significant financial waste and compromised quantitative data. Therefore, the safety protocols

described below are designed to function simultaneously as high-precision quantitative transfer

methods.

Physicochemical Profile & Isotope Effects
Understanding the physical differences between natural benzene and its heavy isotopologue is

critical for accurate dosing and volumetric handling.

Table 1: Comparative Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b032424?utm_src=pdf-interest
https://www.benchchem.com/product/b032424?utm_src=pdf-body
https://www.benchchem.com/product/b032424?utm_src=pdf-body
https://www.benchchem.com/product/b032424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property

Natural Benzene (

C

H

)

Benzene-13C6 (

C

H

)

Operational Impact

Molar Mass 78.11 g/mol ~84.15 g/mol

+7.7% Mass Shift:

Critical for gravimetric

preparation of

standards.

Density (25°C) 0.876 g/mL ~0.940 g/mL

Pipetting Error:

Viscosity/density

changes require

positive displacement

pipettes for highest

accuracy.

Boiling Point 80.1°C ~80.1°C

Volatility remains high;

flash evaporation risk

is identical.

Flash Point -11°C -11°C
Extreme flammability;

static discharge risk.

Vapor Pressure 10 kPa (20°C) ~10 kPa (20°C)

High inhalation

hazard; requires gas-

tight seals.
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Expert Insight: Do not assume volumetric equivalence. When preparing molar solutions, the

density difference means that 1.0 mL of Benzene-13C6 contains significantly more moles than

1.0 mL of natural benzene. Gravimetric preparation (weighing) is the only self-validating method

for this reagent.

Hazard Identification & Toxicology[1][2][3]
Benzene-13C6 retains the full toxicological profile of unlabeled benzene. It is an OSHA-

regulated carcinogen.

Primary Route of Entry: Inhalation (vapor) and Skin Absorption.

Target Organs: Blood, Bone Marrow (leukemogenic), Central Nervous System.

Acute Effects: Dizziness, headache, narcosis.[1]

Chronic Effects: Aplastic anemia, Acute Myeloid Leukemia (AML).

Engineering Controls & PPE Selection
Standard laboratory PPE is insufficient for benzene handling. The permeation rate of benzene

through standard nitrile gloves renders them useless for anything beyond incidental splash

protection.

Glove Selection Strategy
Standard Nitrile (4 mil): Breakthrough time < 1 minute. NOT Recommended for primary

protection.[2]

Polyvinyl Alcohol (PVA): Excellent resistance (Breakthrough > 4 hours). Water soluble – do

not use if water is present.

Viton / Fluoroelastomer: Superior resistance. Recommended for prolonged handling.
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Laminate (Silver Shield/Barrier): Best chemical resistance but poor dexterity.

Protocol: Use a "Double-Glove" System.

Inner Layer: Standard Nitrile (for dexterity and biological protection).

Outer Layer: Laminate or Heavy Viton (for benzene impermeability).

Ventilation
Mandatory: Certified Chemical Fume Hood operating at face velocity of 80–100 fpm.

Prohibited: Open benchtop handling.

Protocol: The "Zero-Loss" Transfer Method
This protocol mitigates exposure risks while ensuring quantitative transfer of the expensive

isotope.

Workflow Visualization
The following diagram outlines the decision logic for safe handling and transfer.
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Start: Benzene-13C6 Handling

Verify PPE:
Laminate/Viton Gloves + Goggles

Verify Fume Hood
Flow (80-100 fpm)

Secure Septum Vials
(Minimize Open Air)

Select Transfer Method

Gas-Tight Syringe
(Preferred for < 5mL)

Standard Protocol

Open Pouring
(High Risk - AVOID)

Not Recommended

Execute Transfer
Through Septum

Disposal:
Segregated Halogenated Waste

Spill Risk High

Gravimetric Verification
(Closed Balance)

Click to download full resolution via product page

Figure 1: Decision logic for the safe and quantitative transfer of Benzene-13C6.
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Step-by-Step Procedure (Syringe Transfer)
Preparation:

Perform all work in the fume hood.

Equip a Hamilton Gas-Tight Syringe (glass barrel, Teflon plunger). Avoid plastic syringes

as benzene can swell rubber plungers and leach plasticizers, contaminating the isotope.

Ensure the receiving vial is capped with a PTFE-lined septum.

Pressure Equalization:

If withdrawing a large volume (>1 mL) from a sealed ampoule/vial, inject an equivalent

volume of inert gas (Nitrogen or Argon) first to prevent vacuum formation, which can cause

aerosolization upon needle withdrawal.

Aspiration:

Insert needle through the septum.

Invert the source vial.

Slowly draw the plunger to the desired mark. Note: Viscosity is lower than water; draw

slowly to prevent bubble formation.

Transfer:

Inject directly into the receiving septum vial.

Do not uncap the receiving vial if possible. This prevents vapor release into the hood and

maintains the purity of the standard.

Gravimetric Check:

Weigh the receiving vial before and after addition on an analytical balance.

Calculate exact mass:
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.

Use the density (

) only for estimation; use mass for calculation.

Emergency Response Logic
In the event of a spill or exposure, immediate, logical action is required to prevent systemic

toxicity.[3][4]

Incident Detected Identify Type

Skin Contact

Inhalation/Leak

Spill (>10mL)

Drench 15min
(Safety Shower)

Evacuate Lab
Close DoorsIf fumes high

Absorb (Vermiculite)
Do NOT use Paper Towels

If manageable

Seek Medical Attention
(Bring SDS)

Waste
Sealed Bag

Click to download full resolution via product page

Figure 2: Emergency response workflow for exposure and containment.

Critical Note on Spills: Do not use standard paper towels for large benzene spills. The high

surface area increases evaporation rates (vapor generation). Use clay-based absorbents

(vermiculite) or activated carbon spill kits to suppress vapors.

Storage and Stability
Temperature: Store at room temperature or refrigerated (+2°C to +8°C). If refrigerated, allow

to equilibrate to room temperature before opening to prevent condensation (water)

contamination.

Container: Amber glass with PTFE-lined caps. Benzene is stable but light protection

preserves the integrity of co-stored photosensitive analytes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.lottechem.my/library/common/fileDownLoad.asp?fpath=goods/C104/C226/C363&sfname=KOR582017161452440.pdf&ofname=Benzene%20(EN).pdf
https://ehs.umich.edu/wp-content/uploads/2025/02/Benzene.docx
https://www.benchchem.com/product/b032424?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Store in a dedicated Flammables Cabinet. Keep away from oxidizers

(perchlorates, nitric acid) to prevent explosive reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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